2-(3-Methoxy-2-naphthamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[(3-methoxynaphthalene-2-carbonyl)amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C21H21N3O3S.ClH/c1-24-8-7-14-17(11-24)28-21(18(14)19(22)25)23-20(26)15-9-12-5-3-4-6-13(12)10-16(15)27-2;/h3-6,9-10H,7-8,11H2,1-2H3,(H2,22,25)(H,23,26);1H
• InChI Key: RZGRWSRAEKZSTD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC4=CC=CC=C4C=C3OC.Cl
• Molecular Formula: C21H22ClN3O3S
• Molecular Weight: 431.9 g/mol

Description

2-(3-Methoxy-2-naphthamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H22ClN3O3S and its molecular weight is 431.94. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory and Antimicrobial Agents

• Anti-Inflammatory Potential : Research into methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, a structurally related molecule, was motivated by its potential anti-inflammatory properties. This exploration is part of broader efforts to identify novel molecules that could serve as anti-inflammatory agents, highlighting a possible application area for compounds with similar structures (Moloney, 2001).

• Antimicrobial Activity : The synthesis of chiral macrocyclic or linear pyridine carboxamides from pyridine-2,6-dicarbonyl dichloride as antimicrobial agents showcases the application of related structures in combating microbial infections. These compounds' detailed synthesis and antimicrobial screening underscore the potential of structurally similar compounds in antimicrobial applications (Al-Salahi et al., 2010).

Novel Heterocyclic Systems

• Synthesis of Heterocyclic Compounds : The preparation of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates illustrates the chemical versatility of related structures. Such research points to the utility of these compounds in developing new heterocyclic systems with potential pharmaceutical applications (Bakhite et al., 2005).

Polyamide Synthesis

• Polymer Chemistry : Studies on the synthesis and properties of aromatic polyamides derived from naphthalene-based diamines and aromatic dicarboxylic acids highlight the role of structurally similar compounds in creating new materials. These polyamides' thermal stability and solubility in various solvents point to their potential applications in high-performance materials (Yang & Chen, 1992; Yang & Chen, 1993).